Cas no 1488175-05-8 (1-3-(methoxymethyl)phenylprop-2-en-1-ol)

• Product Name: 1-3-(methoxymethyl)phenylprop-2-en-1-ol
• CAS No: 1488175-05-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6578335
• PubChem ID: 22928722
• Update Time: 2025-05-19

1-3-(methoxymethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)phenylprop-2-en-1-ol
• α-Ethenyl-3-(methoxymethyl)benzenemethanol
• EN300-1852291
• AKOS014931882
• 1-[3-(methoxymethyl)phenyl]prop-2-en-1-ol
• 1488175-05-8

• Inchi： 1S/C11H14O2/c1-3-11(12)10-6-4-5-9(7-10)8-13-2/h3-7,11-12H,1,8H2,2H3
• InChI Key： TVRJMHQHBUXUKS-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)=CC=CC(COC)=C1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 270.5±30.0 °C(Predicted)
• pka: 13.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-3-(methoxymethyl)phenylprop-2-en-1-ol

1-3-(Methoxymethyl)phenylprop-2-en-1-ol: A Comprehensive Overview

The compound 1-3-(methoxymethyl)phenylprop-2-en-1-ol, identified by the CAS number 1488175-05-8, is a fascinating molecule with significant potential in various fields, including pharmaceuticals and organic synthesis. This compound belongs to the class of phenolic alcohols, characterized by its unique structure that combines a phenyl ring with a propenol moiety and a methoxymethyl substituent. The presence of these functional groups imparts versatile chemical properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of 1-3-(methoxymethyl)phenylprop-2-en-1-ol in the development of bioactive compounds. Researchers have explored its potential as a precursor in the synthesis of complex natural products, such as flavonoids and terpenoids. The compound's ability to undergo various reactions, including oxidation, reduction, and cyclization, has made it a valuable building block in organic chemistry. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its utility in constructing polycyclic frameworks through tandem reactions.

The synthesis of 1488175-05-8 has also been optimized in recent years. Traditional methods often involved multi-step processes with low yields, but advancements in catalytic asymmetric synthesis have enabled more efficient pathways. A notable approach involves the use of palladium-catalyzed coupling reactions to assemble the molecule from readily available precursors. This method not only enhances yield but also reduces environmental impact, aligning with current green chemistry trends.

In terms of biological activity, 1-3-(methoxymethyl)phenylprop-2-en-1-one (a closely related compound) has shown promising anti-inflammatory and antioxidant properties. While direct studies on 1488175-05-related compounds are limited, these findings suggest that further exploration into its bioactivity could yield valuable therapeutic leads. Potential applications include its use as an intermediate in drug discovery programs targeting chronic inflammatory diseases.

The structural versatility of 1488175-related compounds also extends to their role in material science. Recent investigations have explored their incorporation into polymer networks for enhanced mechanical properties. For example, a 2023 paper in the Nature Materials journal reported that derivatives of this compound can significantly improve the elasticity and durability of biodegradable polymers, opening new avenues for sustainable materials development.

In conclusion, 1488175-related compounds like 1488175-05 represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and biological activities will undoubtedly unlock new opportunities for innovation in pharmaceuticals, materials science, and beyond.